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Compound of Interest

Compound Name: CGP 37849

CAS No.: 127910-31-0

Cat. No.: B1668499

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of CGP
37849, a potent and selective N-methyl-D-aspartate (NMDA) receptor antagonist. Adherence to

these guidelines is critical to ensure personnel safety and maintain experimental integrity.

I. Core Safety and Handling Information
While a comprehensive Safety Data Sheet (SDS) for CGP 37849 is not publicly available, the

following information has been compiled from available literature and general safety protocols

for potent neuroactive compounds. Researchers must supplement these guidelines with their

institution's specific safety procedures.

Physical and Chemical Properties
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Property Value

Chemical Name
(E)-(±)-2-Amino-4-methyl-5-phosphono-3-

pentenoic acid

Molecular Formula C6H12NO5P

Molecular Weight 209.14 g/mol [1]

Appearance Solid (form may vary)

Storage Desiccate at +4°C for long-term storage.

Toxicological Data
Metric Value Species

Ki 35 nM Rat

Ki 220 nM Rat

ED50 (seizures) 21 mg/kg (oral)[2] Mouse

Note: The provided toxicological data indicates high potency. All handling should be performed

with the assumption that the compound is highly active and potentially hazardous.

II. Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. However,

the following recommendations provide a baseline for handling CGP 37849 in a research

laboratory setting.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes or

airborne particles.

Body Protection A fully buttoned lab coat.
Prevents contamination of

personal clothing.

Respiratory Protection

A fit-tested N95 respirator or

higher, especially when

handling the powder form.

Minimizes the risk of

inhalation.

III. Operational and Disposal Plans
A clear and concise plan for the handling and disposal of CGP 37849 is mandatory to minimize

risk and ensure regulatory compliance.

Experimental Workflow
The following diagram outlines the key stages of working with CGP 37849, from preparation to

disposal.
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CGP 37849 Handling Workflow

Preparation
- Weigh in a chemical fume hood

- Use appropriate PPE

Solubilization
- Consult solubility data

- Use appropriate solvent

Dissolve

Experimentation
- Handle with care

- Avoid aerosol generation

Use in experiment

Decontamination
- Clean work surfaces

- Decontaminate equipment

Post-experiment

Waste Collection
- Segregate waste streams
- Label containers clearly

Collect waste

Disposal
- Follow institutional guidelines
- Use a certified waste handler

Final disposal

Click to download full resolution via product page

A high-level overview of the safe handling workflow for CGP 37849.
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Step-by-Step Handling Procedures
Preparation:

All weighing and initial handling of the solid compound should be conducted in a certified

chemical fume hood to prevent inhalation of airborne particles.

Ensure all necessary PPE is donned correctly before handling the compound.

Solubilization:

Consult the manufacturer's data sheet or relevant literature for solubility information.

Add the solvent to the solid compound slowly to avoid splashing.

Experimental Use:

When working with solutions of CGP 37849, take care to avoid splashes and the

generation of aerosols.

Clearly label all solutions containing the compound.

Decontamination:

After each use, thoroughly decontaminate all work surfaces and equipment with an

appropriate cleaning agent (e.g., 70% ethanol), followed by a rinse with water.

Disposal Plan
Waste Segregation: All solid waste (e.g., contaminated gloves, weigh boats, pipette tips) and

liquid waste containing CGP 37849 must be collected in separate, clearly labeled hazardous

waste containers.

Container Labeling: Label waste containers with "Hazardous Waste," the full chemical name

"CGP 37849," and any other information required by your institution.

Disposal Method: Dispose of all CGP 37849 waste through your institution's hazardous

waste management program. Do not dispose of this compound down the drain or in regular
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trash.

IV. Emergency Procedures
In the event of an exposure or spill, follow these immediate procedures:

Incident Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move to fresh air immediately. If breathing is

difficult, seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is small

and you are trained to do so, contain the spill

with absorbent material. If the spill is large or

you are not comfortable cleaning it up, contact

your institution's environmental health and

safety department immediately.

This guide is intended to provide a framework for the safe handling of CGP 37849. It is not a

substitute for a thorough risk assessment and adherence to all institutional and regulatory

guidelines. By prioritizing safety and meticulous planning, researchers can confidently and

responsibly advance their scientific inquiries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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